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Compound of Interest

Compound Name: 4-Methoxyphenol

Cat. No.: B1676288

Essential Safety and Handling Guide for 4-
Methoxyphenol

This guide provides immediate safety protocols, operational procedures, and disposal plans for
the handling of 4-Methoxyphenol (also known as Mequinol or p-Hydroxyanisole). It is intended
for researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Immediate Safety Concerns & Personal Protective
Equipment (PPE)

4-Methoxyphenol is a combustible, white, waxy solid that poses several health risks. It is
harmful if swallowed, causes serious eye irritation, and may trigger an allergic skin reaction.[1]
[2][3][4] Finely dispersed particles also create a risk of dust explosion in the presence of an
ignition source.[2][5] Adherence to proper PPE protocols is mandatory to minimize exposure.

Engineering Controls:

o Ventilation: Always handle 4-Methoxyphenol in a well-ventilated area. Use a chemical fume
hood or local exhaust ventilation to control dust and vapor generation.[2][6]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible in
the immediate work area.[7]
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Personal Protective Equipment (PPE): The minimum required PPE for handling 4-
Methoxyphenol includes:

o Eye and Face Protection: Wear chemical safety goggles or safety glasses with side shields.
[5][8] A face shield may be required for splash-prone operations.

» Hand Protection: Wear chemical-resistant gloves.[2][5][6] Nitrile or neoprene gloves are
suitable for incidental contact, but they should be replaced immediately upon contamination.
[9][10] For prolonged or immersive handling, consult the glove manufacturer's specific
chemical resistance data. Always inspect gloves for tears or holes before use.

» Body Protection: A standard laboratory coat is required.[11] For tasks with a higher risk of
exposure, wear chemical-resistant coveralls.[5]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
occupational limits or during spill cleanup, respiratory protection is necessary.[2][8] For
powdered 4-Methoxyphenol, an N95-rated particulate respirator is recommended.[3][8]

Quantitative Safety Data

Properly interpreting occupational exposure limits is critical for risk assessment and for
selecting the appropriate engineering controls and PPE.

Table 1: Occupational Exposure Limits (OELS) for 4-Methoxyphenol

Agency Limit Type Value
8-Hour Time-Weighted

OSHA (PEL) 5 mg/m3
Average

10-Hour Time-Weighted
NIOSH (REL) A 5 mg/m3
verage

8-Hour Time-Weighted
ACGIH (TLV) A 5 mg/m3
verage

(Data sourced from NIOSH,
ACGIH, and OSHA.)[1][2][6]
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Table 2: General Glove Selection Guidance

Protection Level for 4-
. . Use Case
Glove Material Methoxyphenol (Aromatic

Alcohol)

Recommendation

Suitable for incidental splash
protection.[9][10] Not

recommended for prolonged or

Nitrile Rubber Good

immersive contact.

Offers good resistance to

acids, caustics, and oils.[9][10]
Neoprene Good to Excellent ) ] o

A suitable alternative to Nitrile

for splash protection.

Recommended for handling
highly corrosive acids and

Butyl Rubber Excellent ketones; provides superior
protection for extended
handling.[10]

Provides protection against
water-based solutions and

Natural Latex Fair to Good some acids, but may not be
suitable for organic solvents.
[10]

(Note: This table provides
general guidance. Always
consult the manufacturer-
specific glove selection chart
for breakthrough times and

degradation data before use.)

[5]

Operational Plan: Handling and Storage

Safe Handling Protocol:
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o Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary
PPE is available and in good condition.[1]

o Work Area: Designate a specific area for handling 4-Methoxyphenol. Ensure the work
surface is clean and uncluttered.

» Dispensing: Avoid generating dust when weighing or transferring the solid material.[6][12]
Use non-sparking tools and closed systems where possible.[12]

» Hygiene: Do not eat, drink, or smoke in the work area.[1][2] Wash hands thoroughly with
soap and water after handling the chemical, before breaks, and at the end of the workday.[2]

[6]

» Clothing: Remove any contaminated clothing immediately and wash it separately from other
laundry before reuse.[1][2] Do not take contaminated work clothes home.[5]

Storage Plan:
» Store in a cool, dry, and well-ventilated area.[1][7]
o Keep containers tightly sealed to prevent contamination and exposure to air and light.[1][6]

o Store separately from incompatible materials such as strong oxidizers, strong bases, acid
anhydrides, and acid chlorides.[5][12]

Emergency and Disposal Plan
Spill Response Protocol:

The following workflow outlines the immediate steps to take in the event of a 4-Methoxyphenol
spill.
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MMEDIATE ACTION

Evacuate Immediate Area
Alert Personnel

Before approaching

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,
N95 Respirator)

Contain Spill
Cover with Dry Lime, Sand,
or Soda Ash

Avoid creating dust

Collect Material
Use non-sparking tools
Place in sealed container

Decontaminate Area
Wash with soap and water

Label Waste Container
Dispose as Hazardous Waste

Restock Spill Kit
Report Incident

Click to download full resolution via product page

Figure 1. Workflow for managing a 4-Methoxyphenol spill.
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First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[7][8]

o Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap
and water. If skin irritation or a rash occurs, seek medical advice.[2][8]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or
doctor immediately for treatment advice.[1][8]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
symptoms persist, seek medical attention.[1][3]

Disposal Plan: Disposal of 4-Methoxyphenol and any contaminated materials (e.g., gloves,
paper towels, spill absorbents) must be handled as hazardous waste.[13]

» Collect waste in a clearly labeled, sealed, and appropriate container.[5][12][13]
o Store the waste container in a designated, secure area away from incompatible materials.

» Dispose of the waste through a licensed hazardous waste disposal contractor, following all
local, regional, and national environmental regulations.[1][2] Do not dispose of it down the
drain or in general trash.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Methoxyphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676288#personal-protective-equipment-for-
handling-4-methoxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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